N-{2-[5-(4-bromophenyl)-2-furyl]-1-[(tert-butylamino)carbonyl]vinyl}benzamide

• IUPAC Name: N-[(Z)-1-[5-(4-bromophenyl)furan-2-yl]-3-(tert-butylamino)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C24H23BrN2O3/c1-24(2,3)27-23(29)20(26-22(28)17-7-5-4-6-8-17)15-19-13-14-21(30-19)16-9-11-18(25)12-10-16/h4-15H,1-3H3,(H,26,28)(H,27,29)/b20-15-
• InChI Key: VKEPMZHJFJPIFV-HKWRFOASSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(=CC1=CC=C(O1)C2=CC=C(C=C2)Br)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)NC(=O)/C(=C/C1=CC=C(O1)C2=CC=C(C=C2)Br)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C24H23BrN2O3
• Molecular Weight: 467.4 g/mol

Description

“N-{2-[5-(4-bromophenyl)-2-furyl]-1-[(tert-butylamino)carbonyl]vinyl}benzamide” is a chemical compound with the molecular formula C24H23BrN2O3. It is listed in various chemical databases, indicating its relevance in scientific research.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C24H23BrN2O3. This indicates that it contains 24 carbon atoms, 23 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 3 oxygen atoms.

Scientific Research Applications

Radical Cyclization Reactions

A study detailed the use of various N-(2-bromo-allyl) benzamides, which share a resemblance in structural complexity and reactivity with the compound of interest, to explore vinyl radical cyclization reactions. This process led to the formation of β-aryl-γ-lactams, showcasing a method that might be applicable to the synthesis or modification of "N-{2-[5-(4-bromophenyl)-2-furyl]-1-[(tert-butylamino)carbonyl]vinyl}benzamide" for the development of new chemical entities with potential pharmaceutical applications (Luo, Wang, & Chang, 2021).

Furan Derivatives Synthesis

Another research avenue involves the synthesis of furan derivatives, such as the preparation of 2-phenyl-3-(2-furyl) and 2-phenyl-3-[β-(2-furyl)vinyl]-1,2-dihydronaphtho-[1,2-d]-1,2,4-triazines, by heating Schiff bases. This method reflects the potential for synthetic versatility and the construction of complex molecules that include the furan ring, indicating a synthetic pathway that might be explored for compounds like "N-{2-[5-(4-bromophenyl)-2-furyl]-1-[(tert-butylamino)carbonyl]vinyl}benzamide" (Oleinikova & Pozharskii, 1973).

Asymmetric Synthesis Applications

The asymmetric synthesis of alpha-hydroxycarboxylic acid derivatives using 5H-alkyl-2-phenyl-oxazol-4-ones demonstrates the utility of heterocyclic compounds in the construction of chiral molecules. Such methodologies could potentially be applied to the asymmetric functionalization of "N-{2-[5-(4-bromophenyl)-2-furyl]-1-[(tert-butylamino)carbonyl]vinyl}benzamide" or similar compounds, highlighting the importance of these reactions in the synthesis of biologically active molecules (Trost, Dogra, & Franzini, 2004).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. The mechanism of action typically refers to how a compound interacts with biological systems, which would depend on the specific context of its use.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the search results. As with any chemical compound, appropriate safety measures should be taken when handling it to prevent exposure and potential harm.